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Compound of Interest

2-bromo-N-
Compound Name:

cyclohexylpropanamide

Cat. No.: B1340996

For researchers, scientists, and drug development professionals, ensuring laboratory safety
and proper chemical handling is paramount. This document provides essential, immediate
safety and logistical information for handling 2-bromo-N-cyclohexylpropanamide, including
operational and disposal plans.

Chemical Profile:

Property Value

Molecular Formula CoH16BrNO

CAS Number 94318-82-8[1]

Appearance Not specified, likely a solid or liquid

While a specific Safety Data Sheet (SDS) is not
readily available for this compound, related

Hazards brominated organic compounds are known to
cause skin and eye irritation.[2][3] May cause
respiratory irritation.[2]

Personal Protective Equipment (PPE)
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Appropriate PPE is crucial to minimize exposure and ensure personal safety. The following

table summarizes the recommended PPE for handling 2-bromo-N-cyclohexylpropanamide,

based on general guidelines for halogenated organic compounds.

Body Part

Recommended Protection

Specifications

Hands

Chemical-resistant gloves

Nitrile or neoprene gloves are
recommended.[4] Always
inspect gloves for integrity
before use and change them
immediately upon

contamination.[4]

Eyes

Safety goggles or a face shield

Should meet ANSI z287.1
standards. A face shield should
be worn over safety glasses
when there is a risk of

splashing.[4]

Body

Laboratory coat

A flame-resistant lab coat,
such as Nomex®, is
recommended, worn over
cotton clothing.[4] Ensure the

lab coat is buttoned and fits

properly.

Feet

Closed-toe shoes

Shoes should fully cover the
feet; porous shoes are not
suitable.[5]

Respiratory

Use in a well-ventilated area or
fume hood

If ventilation is insufficient, a
respirator may be required.
Respirator use necessitates a
formal program including
medical evaluation and fit

testing.[4]

Operational Plan: Step-by-Step Handling Procedure
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A systematic approach to handling 2-bromo-N-cyclohexylpropanamide in the laboratory is
essential for safety and experimental success.

Workflow for Safe Handling:
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Safe Handling Workflow

Experimental Protocol:

e Preparation:

o Put on all required personal protective equipment as detailed in the table above.

o Verify that the chemical fume hood is functioning correctly.

o Assemble all necessary equipment and reagents within the fume hood to minimize
movement in and out of the containment area.

» Handling:

o Conduct all manipulations of 2-bromo-N-cyclohexylpropanamide, including weighing
and transferring, within a certified chemical fume hood to prevent inhalation of any
potential vapors or dust.

o Use spark-proof tools and equipment, especially if the compound is flammable or used
with flammable solvents.[3][6]

o Keep containers of the chemical tightly closed when not in use.[7]

e In Case of a Spill:
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o For small spills, absorb the material with an inert absorbent (e.g., vermiculite, sand) and
place it in a sealed container for disposal.[7]

o For larger spills, evacuate the area and contact the institution's environmental health and
safety department.[8]

o First Aid:

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek medical attention.[6][9]

o Skin Contact: Immediately wash the affected area with soap and plenty of water for at
least 15 minutes. Remove contaminated clothing. Seek medical attention if irritation
develops.[6][9]

o Inhalation: Move the individual to fresh air. If not breathing, give artificial respiration. Seek
immediate medical attention.[3][9]

o Ingestion: Do not induce vomiting. Rinse mouth with water. Seek immediate medical
attention.[3]

Disposal Plan

Proper disposal of 2-bromo-N-cyclohexylpropanamide and its associated waste is critical to
prevent environmental contamination and ensure regulatory compliance. As a halogenated
organic compound, it requires specific disposal procedures.

Waste Segregation and Disposal Pathway:
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Waste Disposal Pathway

Disposal Protocol:
e Segregation:

o Do not mix halogenated organic waste with non-halogenated waste.[10][11] The cost of
disposing of halogenated waste is significantly higher.[11][12]

o Keep aqueous waste separate from organic waste.[10]

o Solid waste contaminated with 2-bromo-N-cyclohexylpropanamide (e.g., gloves, weigh
paper, absorbent pads) should be collected in a designated, sealed, and labeled
hazardous waste container.

e Labeling:

o All waste containers must be clearly labeled with "Hazardous Waste" and the full chemical
name of the contents.[8][12] Do not use abbreviations.[8]

o Maintain a log of the contents of each waste container.

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b1340996?utm_src=pdf-body-img
https://www.bucknell.edu/sites/default/files/offices_resources/environmental_health_safety/hazardouswastesegregation.pdf
https://riskmanagement.sites.olt.ubc.ca/files/2024/01/Organic-solvent-waste_2024.pdf
https://riskmanagement.sites.olt.ubc.ca/files/2024/01/Organic-solvent-waste_2024.pdf
https://ehs.cornell.edu/book/export/html/1312
https://www.bucknell.edu/sites/default/files/offices_resources/environmental_health_safety/hazardouswastesegregation.pdf
https://www.benchchem.com/product/b1340996?utm_src=pdf-body
https://braun.matse.illinois.edu/files/2018/02/Halogenated-Organic-Liquids.pdf
https://ehs.cornell.edu/book/export/html/1312
https://braun.matse.illinois.edu/files/2018/02/Halogenated-Organic-Liquids.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1340996?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

o Storage:
o Store waste containers in a designated satellite accumulation area.
o Keep containers tightly closed except when adding waste.[7][8]
o Ensure secondary containment is used for liquid waste containers.
» Disposal:

o Contact your institution's environmental health and safety department for pickup and
disposal of the hazardous waste.

o Halogenated organic wastes are typically disposed of via high-temperature incineration by
a licensed hazardous waste management company.[10][11]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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cyclohexylpropanamide]. BenchChem, [2025]. [Online PDF]. Available at:
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handling-2-bromo-n-cyclohexylpropanamide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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